1-Benzyl-3-(4-ethoxyphenyl)sulfonyl-6-fluoroquinolin-4-one

• IUPAC Name: 1-benzyl-3-(4-ethoxyphenyl)sulfonyl-6-fluoroquinolin-4-one
• InChI: InChI=1S/C24H20FNO4S/c1-2-30-19-9-11-20(12-10-19)31(28,29)23-16-26(15-17-6-4-3-5-7-17)22-13-8-18(25)14-21(22)24(23)27/h3-14,16H,2,15H2,1H3
• InChI Key: ANQQOIDGLHLBEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C24H20FNO4S
• Molecular Weight: 437.5 g/mol

Description

1-Benzyl-3-(4-ethoxyphenyl)sulfonyl-6-fluoroquinolin-4-one is a chemical compound that belongs to the class of quinolone derivatives. It has been extensively studied for its potential applications in the field of scientific research. In

Scientific Research Applications

Fluorescence Probe Development

• A fluorescent probe (NC-DTT) using a similar compound was developed for detecting 1,4-dithiothreitol (DTT), a reducing agent in biology and biochemistry. This probe shows rapid response and selectivity, with potential applications in cellular imaging (Sun et al., 2018).

Chemical Synthesis and Characterization

• Carbazole derivatives with a benzenesulfonyl group, related to the compound of interest, have been synthesized and characterized. These compounds demonstrate unique crystal structures and intramolecular interactions (Madhan et al., 2022).
• The synthesis of 1,4-naphthoquinone derivatives containing a phenylaminosulfanyl moiety, which share structural similarities with the compound , has been explored. These compounds have shown potent cytotoxic activity against various cancer cell lines (Ravichandiran et al., 2019).

Fluorescent Sensors and Imaging

• Compounds similar to "1-Benzyl-3-(4-ethoxyphenyl)sulfonyl-6-fluoroquinolin-4-one" have been used in the design of europium(III) complexes, which act as sensitive fluorescent pH probes. These complexes can detect pH changes in both neutral and acidic solutions and have applications in cellular and in vivo imaging (Zhang et al., 2011).

Applications in Organic Light-Emitting Devices

• Derivatives of naphthalimide, structurally related to the compound, have been used in the development of red-emissive fluorophores for organic light-emitting device (OLED) applications. These studies explore the relationship between molecular structure and photophysical characteristics (Luo et al., 2015).

Novel Synthesis Methods

• Various methods for synthesizing compounds related to "this compound" have been explored. These include techniques like Pummerer reaction and the development of new synthesis routes for tetrahydroquinolines (Toda et al., 1999).

Pharmaceutical Applications

• Compounds structurally similar to "this compound" have been synthesized and evaluated for antiulcer activity. These studies investigate their effectiveness against various types of gastric ulcers and their role in inhibiting gastric acid secretion (Uchida et al., 1990).